Methyl (propionylamino)acetate

• Molecular Formula: C6H11NO3
• Molecular Weight: 145.16 g/mol
• IUPAC Name: methyl 2-(propanoylamino)acetate
• InChI: InChI=1S/C6H11NO3/c1-3-5(8)7-4-6(9)10-2/h3-4H2,1-2H3,(H,7,8)
• InChI Key: QZXTYJDHWPMJLY-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NCC(=O)OC

Description

Methyl (propionylamino)acetate is a useful research compound. Its molecular formula is C6H11NO3 and its molecular weight is 145.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a round bottomed flask, at 0° C., to a stirred suspension of methyl glycinate hydrochloride (0.68 g, 5.4 mmol) in Et2O (2.0 mL), propanoyl chloride (1.0 g, 10.8 mmol) and saturated K2CO3 solution (3.8 mL) were added. The reaction mixture was stirred at 0° C. for 3 h, then extracted with Et2O (3×10 mL) and the resulting organic layer washed with saturated NaHCO3 solution, H2O, and brine. The aqueous phase was saturated with NaCl and further extracted with AcOEt (50 mL). The combined extracts were dried over Na2SO4, filtered, and concentrated under reduced pressure to give the crude title compound (0.55 g, 71%) as colorless oil, which was used in the next reaction. MS (ESI) m/z: 168 [M−Na]+, 146 [M−H]+.